Malononitrile Malononitrile Malononitrile, a weak cyanocarbon acid, is a versatile compound with exceptional reactivity, widely used in condensation reactions.
Malononitrile appears as a white-colored crystalline solid. Denser than water and soluble in water. Toxic by ingestion and may severely irritate skin and eyes. May polymerize violently if exposed to temperatures above 266°F. Used to make other chemicals.
Malononitrile is a dinitrile that is methane substituted by two cyano groups. It is a dinitrile and an aliphatic nitrile.
Brand Name: Vulcanchem
CAS No.: 109-77-3
VCID: VC20890323
InChI: InChI=1S/C3H2N2/c4-2-1-3-5/h1H2
SMILES: C(C#N)C#N
Molecular Formula: C3H2N2
NCCH2CN
CH2(CN)2
C3H2N2
Molecular Weight: 66.06 g/mol

Malononitrile

CAS No.: 109-77-3

Cat. No.: VC20890323

Molecular Formula: C3H2N2
NCCH2CN
CH2(CN)2
C3H2N2

Molecular Weight: 66.06 g/mol

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Malononitrile - 109-77-3

Specification

Description Malononitrile, a weak cyanocarbon acid, is a versatile compound with exceptional reactivity, widely used in condensation reactions.
Malononitrile appears as a white-colored crystalline solid. Denser than water and soluble in water. Toxic by ingestion and may severely irritate skin and eyes. May polymerize violently if exposed to temperatures above 266°F. Used to make other chemicals.
Malononitrile is a dinitrile that is methane substituted by two cyano groups. It is a dinitrile and an aliphatic nitrile.
CAS No. 109-77-3
Molecular Formula C3H2N2
NCCH2CN
CH2(CN)2
C3H2N2
Molecular Weight 66.06 g/mol
IUPAC Name propanedinitrile
Standard InChI InChI=1S/C3H2N2/c4-2-1-3-5/h1H2
Standard InChI Key CUONGYYJJVDODC-UHFFFAOYSA-N
SMILES C(C#N)C#N
Canonical SMILES C(C#N)C#N
Boiling Point 424 to 426 °F at 760 mm Hg (EPA, 1998)
218.5 °C
218-219 °C @ 760 mm Hg
218-220 °C
426°F
Colorform Colorless solid
White powder or colorless crystals
Flash Point 266 °F (EPA, 1998)
266 °F (OPEN CUP)
112 °C o.c.
(oc) 266°F
Melting Point 90 °F (EPA, 1998)
32.0 °C
32 °C
30-34 °C
90°F

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